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Researchers have identified a novel small molecule, Autophagy Modulator with Dual Effect-1

(AMDE-1), that demonstrates a unique dual-action mechanism in the modulation of autophagy,

a critical cellular process.[1][2][3] Discovered through a high-throughput screening of 196,160

compounds, AMDE-1 not only induces the initiation of autophagy but also inhibits the final

degradation step, leading to autophagic stress and subsequent cancer cell death.[1] This

whitepaper details the discovery, initial screening, and mechanism of action of AMDE-1,

presenting key data and experimental protocols for the scientific and drug development

community.

Discovery and Initial Screening
AMDE-1 was identified from a high-content screen designed to detect chemical modulators of

autophagy by observing the translocation of GFP-LC3 to punctate structures within murine
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embryonic fibroblasts (MEFs).[1] This primary screen identified several potential modulators,

with AMDE-1, a compound with the chemical formula C18H8ClF6N3 and a molecular weight of

415.7, selected for further in-depth analysis.[1]

Experimental Workflow: High-Content Screening
The initial screening process followed a systematic workflow to identify and validate potential

autophagy modulators.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact our Ph.D. Support Team for a compatibility check
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